Cas no 179695-10-4 (3-Methylhexane-1,3-diol)

• Product Name: 3-Methylhexane-1,3-diol
• CAS No: 179695-10-4
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 2783120
• Update Time: 2023-08-07

3-Methylhexane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 3-Methylhexan-1,3-diol
• 3-Methylhexane-1,3-diol
• 3-methyl-1,3-hexanediol

• Inchi： 1S/C7H16O2/c1-3-4-7(2,9)5-6-8/h8-9H,3-6H2,1-2H3
• InChI Key： RPMYTAWDAZFCBO-UHFFFAOYSA-N
• SMILES： OC(C)(CCO)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 73.3
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5